1-(4-(Pyrrolidine-1-carbonyl)thiazol-2-yl)-3-(m-tolyl)urea

• IUPAC Name: 1-(3-methylphenyl)-3-[4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C16H18N4O2S/c1-11-5-4-6-12(9-11)17-15(22)19-16-18-13(10-23-16)14(21)20-7-2-3-8-20/h4-6,9-10H,2-3,7-8H2,1H3,(H2,17,18,19,22)
• InChI Key: YVDSQJKNJZRDLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)C(=O)N3CCCC3
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

1-(4-(Pyrrolidine-1-carbonyl)thiazol-2-yl)-3-(m-tolyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as PTU and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Scientific Research Applications

Supramolecular Chemistry and Recognition

• Receptor Design for Urea Recognition : Utilizing similar urea structures in designing receptors like 2,6-bis(2-benzimidazolyl)pyridine, which forms stable complexes with urea through self-assembly, has significant implications in chemical and biological recognition (Chetia & Iyer, 2006).

Organic Synthesis

• Synthesis of Heterocyclic Compounds : Research has shown the effective use of urea derivatives in synthesizing mesoionic derivatives of heterocyclic compounds, indicating potential applications in organic synthesis and pharmaceuticals (Molina et al., 1982).
• Development of Metallo-Supramolecular Macrocycles : The self-assembly of metallo-supramolecular macrocycles using di-(m-pyridyl)-urea ligands suggests applications in designing complex molecular structures (Troff et al., 2012).

Crystallography and Material Science

• Crystal Structure Analysis : Studies involving the crystal structure analysis of urea derivatives, like the investigation of compound 6h, contribute to a deeper understanding of molecular structures and properties (Li & Chen, 2008).
• Formation of Oligomeric and Macrocyclic Ureas : The formation of cyclic ureas based on 2,6-diaminopyridine reveals insights into the cyclization processes and potential applications in material science (Gube et al., 2012).

Coordination Chemistry and Binding Studies

• Complexation with Metal Ions : Research on the complexation of urea derivatives with metal ions like zinc, magnesium, and calcium enhances understanding in coordination chemistry (Matczak-Jon et al., 2010).